![molecular formula C18H18N2O2S B2630408 3-(dimethylamino)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}benzamide CAS No. 2097897-02-2](/img/structure/B2630408.png)
3-(dimethylamino)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(dimethylamino)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}benzamide is a useful research compound. Its molecular formula is C18H18N2O2S and its molecular weight is 326.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Receptor Interaction and Pharmacological Effects
Serotonin-3 Receptor Antagonists Development:
- Research into benzamides led to the identification of potent serotonin-3 (5-HT3) receptor antagonists. Studies on the structure-activity relationship (SAR) highlighted that heteroaromatic rings like thiophene, when used as an aromatic moiety, exhibited weak 5-HT3 receptor antagonistic activity. Conversely, compounds using a 1H-indazole ring significantly increased activity, with some identified compounds showing potent 5-HT3 receptor antagonistic activity, indicating potential therapeutic applications (Harada et al., 1995).
Neuroleptic Activity of Benzamides:
- Several benzamides were designed and synthesized to act as neuroleptics. The structure and activity correlation revealed that specific substitutions in the benzamide structure significantly enhanced their activity. Particularly, cis-N-(1-Benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino) benzamide was identified as a promising compound due to its potent activity and potential for fewer side effects in psychosis treatment (Iwanami et al., 1981).
Potential Therapeutic Applications
Opioid Receptor Agonists for Imaging:
- Studies on the 3,4-dichloro-N-(1-(dimethylamino)cyclohexyl)methyl benzamide scaffold revealed its utility in developing radiotracers for positron emission tomography (PET) imaging, particularly targeting opioid receptor occupancy. This research provided valuable insights into the pharmacokinetics and biological activity of the compounds, highlighting their potential in diagnostic imaging and possibly in therapeutic interventions (Ott et al., 2020).
Anti-fibrotic and Anti-metastatic Potential:
- Research into specific benzamides demonstrated their potential as oral anti-fibrotic drugs. The pharmacokinetics and tissue distribution studies, especially in relation to liver, kidneys, and lungs, suggested significant therapeutic potential against renal and hepatic fibrosis and also exhibited anti-metastatic effects on certain cancer models (Kim et al., 2008).
Properties
IUPAC Name |
3-(dimethylamino)-N-[(5-thiophen-3-ylfuran-2-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S/c1-20(2)15-5-3-4-13(10-15)18(21)19-11-16-6-7-17(22-16)14-8-9-23-12-14/h3-10,12H,11H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOYVVPRKIOVDIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NCC2=CC=C(O2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.